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Compound of Interest

Compound Name: 4-Bromo-2,2-diphenylbutyronitrile

Cat. No.: B143478 Get Quote

Essential Safety and Handling Guide for 4-Bromo-
2,2-diphenylbutyronitrile
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 4-Bromo-2,2-diphenylbutyronitrile. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Hazard Identification and GHS Classification

4-Bromo-2,2-diphenylbutyronitrile is classified as a hazardous substance. The primary

hazards associated with this chemical are:

Acute Toxicity: Harmful if swallowed.[1][2][3]

Skin Irritation: May cause skin irritation.[2]

Eye Irritation: May cause serious eye irritation.[2]

The signal word for this chemical is "Warning".[1][4]
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Property Value Reference

Molecular Formula C₁₆H₁₄BrN [1]

Molecular Weight 300.19 g/mol [1]

Appearance Off-white powder solid [1]

Melting Point/Range 65°C to 69°C [2]

Flash Point 177°C [2]

Solubility
Practically insoluble in water.

Soluble in methanol.
[2]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory to minimize exposure and ensure personal safety.
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

safety glasses with side-

shields. A face shield may be

necessary for splash-prone

operations.[5]

Protects against dust particles

and chemical splashes that

can cause eye irritation.

Skin and Body Protection

Long-sleeved laboratory coat.

[1] Chemical-resistant clothing

may be required for larger

quantities.

Prevents skin contact with the

solid chemical.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[5]

Gloves should be inspected

before use and changed

immediately if contaminated.[5]

[6]

Protects hands from direct

contact with the chemical.

Respiratory Protection

Generally not required for

small quantities in a well-

ventilated area.[1][5] A NIOSH-

approved respirator should be

used if dust is generated or

ventilation is inadequate.[5]

Protects against inhalation of

dust.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical for minimizing exposure and preventing contamination. All

handling of 4-Bromo-2,2-diphenylbutyronitrile should occur in a designated area, preferably

within a chemical fume hood.[5]

Experimental Workflow Diagram
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Safe Handling and Disposal Workflow for 4-Bromo-2,2-diphenylbutyronitrile

Preparation

Handling

Post-Handling

Disposal

Don Appropriate PPE

Prepare Chemical Fume Hood

Weigh Solid Carefully

Transfer to Reaction Vessel

Decontaminate Work Area

Doff PPE Correctly

Wash Hands Thoroughly

Collect Contaminated Waste

Label Hazardous Waste Container

Store in Designated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Bromo-2,2-diphenylbutyronitrile.
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Detailed Experimental Protocol
1. Preparation:

Don PPE: Before handling the compound, ensure all required personal protective equipment

as detailed in the table above is worn.[5]

Prepare Work Area: Work should be conducted in a well-ventilated area, such as a certified

chemical fume hood.[5] Cover the work surface with absorbent, disposable bench paper.

2. Handling:

Weighing: To minimize dust generation, handle the solid material with care.[5] Use a clean,

dedicated spatula and weigh boat.

Transferring: When transferring the powder, avoid creating dust. If preparing a solution, add

the solid to the solvent slowly to prevent splashing.

General Practices: Avoid contact with skin, eyes, and clothing.[1] Do not breathe in dust.[2]

Keep containers tightly closed when not in use.

3. Post-Handling:

Decontamination: Thoroughly clean the work surface and any equipment used with a

suitable solvent, followed by soap and water.

Doffing PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves last and

wash hands thoroughly with soap and water after handling.[6]

4. First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[1]

If on Skin: Wash with plenty of soap and water.[2] If skin irritation occurs, seek medical

advice.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2] If eye irritation persists, get medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_2_hydroxybenzaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_2_hydroxybenzaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_2_hydroxybenzaldehyde.pdf
https://www.fishersci.dk/store/msds?partNumber=11493378&countryCode=DK&language=en
https://mubychem.com/4bromo2-2diphenylbutyronitrile.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.fishersci.dk/store/msds?partNumber=11493378&countryCode=DK&language=en
https://mubychem.com/4bromo2-2diphenylbutyronitrile.html
https://mubychem.com/4bromo2-2diphenylbutyronitrile.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[2]

Disposal Plan
Proper disposal of 4-Bromo-2,2-diphenylbutyronitrile and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This material is classified as hazardous waste.[1]

Solid Waste: Collect all solid waste contaminated with the compound (e.g., gloves, weigh

boats, paper towels) in a designated, sealed, and clearly labeled hazardous waste container

for halogenated organic waste.[6][7]

Liquid Waste: Solutions containing 4-Bromo-2,2-diphenylbutyronitrile should be collected

in a separate, sealed, and labeled hazardous waste container for halogenated organic

compounds.[5][6][7]

Container Disposal: Dispose of the container to a hazardous or special waste collection

point.[1]

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations.[1] Do not dispose of down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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